Cas no 2418706-33-7 (Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate)
Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate
- 2418706-33-7
- EN300-26627912
- Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate
-
- Inchi: 1S/C16H22N4O4/c1-10-11(8-18-9-14(21)24-16(2,3)4)6-12(19-20-17)7-13(10)15(22)23-5/h6-7,18H,8-9H2,1-5H3
- InChI Key: DRXAEDGTJDSXOJ-UHFFFAOYSA-N
- SMILES: O(C(CNCC1C=C(C=C(C(=O)OC)C=1C)N=[N+]=[N-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 334.16410520g/mol
- Monoisotopic Mass: 334.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 79Ų
Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26627912-1g |
2418706-33-7 | 1g |
$0.0 | 2023-09-12 | |||
| Enamine | EN300-26627912-1.0g |
methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate |
2418706-33-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate
Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate: An Overview of a Promising Compound
Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate (CAS No. 2418706-33-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
The chemical structure of Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate is noteworthy for its azide functional group and the presence of a tert-butoxy moiety. These structural elements contribute to the compound's reactivity and stability, making it a valuable intermediate in synthetic pathways. The azide group, in particular, is a versatile functional group that can undergo various transformations, such as Staudinger reduction and click chemistry reactions, which are widely used in the synthesis of complex molecules.
The synthesis of Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate typically involves a multi-step process. One common approach is to start with the corresponding carboxylic acid or ester and introduce the azide group through a nucleophilic substitution reaction. The tert-butoxy moiety can be introduced via an alkylation step using tert-butyl bromide or a similar reagent. The final step often involves the formation of the amide bond through coupling reactions, such as those catalyzed by carbodiimides or other coupling agents.
Recent studies have highlighted the biological activities of Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate. One area of particular interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that compounds with similar structural features can exhibit potent inhibitory effects on kinases and proteases, which are key targets in cancer and inflammatory diseases. The azide group in this compound may play a crucial role in its binding affinity and selectivity towards these enzymes.
In addition to its enzymatic inhibition properties, Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butoxy moiety in this compound can be designed to enhance its stability and bioavailability, making it an attractive candidate for prodrug development. This approach can improve the therapeutic index and reduce side effects associated with traditional drug formulations.
Another promising application of Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate is in the field of imaging agents. The azide group can be used to label biomolecules through click chemistry reactions, allowing for the visualization of cellular processes and disease markers. This has significant implications for diagnostic imaging and personalized medicine, where precise targeting and visualization are essential for accurate diagnosis and treatment planning.
The safety profile of Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, which are favorable attributes for drug candidates. However, further research is needed to fully understand its safety profile and potential side effects in humans.
In conclusion, Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate (CAS No. 2418706-33-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile functional groups make it a valuable intermediate in synthetic pathways and a potential candidate for drug development. Ongoing research continues to explore its biological activities and potential therapeutic applications, highlighting its significance in advancing medical science.
2418706-33-7 (Methyl 5-azido-3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)